Cas no 1221791-88-3 (3,5-Dichloro-2-methoxyisonicotinonitrile)

3,5-Dichloro-2-methoxyisonicotinonitrile is a halogenated pyridine derivative with a nitrile functional group, offering versatile reactivity for synthetic applications. Its molecular structure, featuring dichloro and methoxy substituents, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nitrile group facilitates nucleophilic substitution reactions, while the chloro and methoxy groups provide sites for further functionalization. This compound is particularly valuable in the development of heterocyclic compounds due to its stability and selectivity in cross-coupling reactions. Its high purity and well-defined reactivity make it a reliable building block for researchers in medicinal chemistry and material science.

3,5-Dichloro-2-methoxyisonicotinonitrile structure

1221791-88-3 structure

Product Name:3,5-Dichloro-2-methoxyisonicotinonitrile

CAS No:1221791-88-3

MF:C₇H₄Cl₂N₂O

MW:203.025459289551

CID:1036749

PubChem ID:50853162

Update Time:2025-06-07

3,5-Dichloro-2-methoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 3,5-Dichloro-2-methoxyisonicotinonitrile
- 3,5-dichloro-2-methoxypyridine-4-carbonitrile
- AE-0219
- CTK7B2115
- dichloromethoxyisonicotinonitrile
- MolPort-009-195-577
- SBB093037
- 1221791-88-3
- DB-330917
- AKOS005071661
- MFCD14584802
- DTXSID20678881
- CS-0338574
- MDL： MFCD14584802
- Inchi： 1S/C7H4Cl2N2O/c1-12-7-6(9)4(2-10)5(8)3-11-7/h3H,1H3
- InChI Key： DNMJPGZYWAKIGK-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C(=CN=C1OC)Cl

Computed Properties

Exact Mass: 201.9700681g/mol
Monoisotopic Mass: 201.9700681g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 45.9Å²

3,5-Dichloro-2-methoxyisonicotinonitrile Security Information

HazardClass：IRRITANT

3,5-Dichloro-2-methoxyisonicotinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029206694-1g	3,5-Dichloro-2-methoxyisonicotinonitrile	1221791-88-3	95%	1g	$538.56	2023-09-03
Chemenu	CM176950-1g	3,5-Dichloro-2-methoxyisonicotinonitrile	1221791-88-3	95%	1g	$632	2021-08-05
Chemenu	CM176950-1g	3,5-Dichloro-2-methoxyisonicotinonitrile	1221791-88-3	95%	1g	$632	2022-06-13
Key Organics Ltd	AE-0219-1MG	3,5-dichloro-2-methoxyisonicotinonitrile	1221791-88-3	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	AE-0219-5MG	3,5-dichloro-2-methoxyisonicotinonitrile	1221791-88-3	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	AE-0219-10MG	3,5-dichloro-2-methoxyisonicotinonitrile	1221791-88-3	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	AE-0219-0.5G	3,5-dichloro-2-methoxyisonicotinonitrile	1221791-88-3	>95%	0.5g	£275.00	2025-02-08
Key Organics Ltd	AE-0219-1G	3,5-dichloro-2-methoxyisonicotinonitrile	1221791-88-3	>95%	1g	£550.00	2025-02-08
Key Organics Ltd	AE-0219-5G	3,5-dichloro-2-methoxyisonicotinonitrile	1221791-88-3	>95%	5g	£2200.00	2025-02-08
Key Organics Ltd	AE-0219-10G	3,5-dichloro-2-methoxyisonicotinonitrile	1221791-88-3	>95%	10g	£4125.00	2025-02-08